Cas no 1426290-58-5 ([3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride)

• Product Name: [3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride
• CAS No: 1426290-58-5
• MF: C₁₀H₁₆ClN₃O₃
• MW: 261.705341339111
• CID: 5045375
• Update Time: 2025-06-13

[3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(3-propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride
• 2-(3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetic acid hydrochloride
• 2-[3-(3-propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid;hydrochloride
• [3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride

• Inchi： 1S/C10H15N3O3.ClH/c1-2-3-8-11-10(16-12-8)7-4-13(5-7)6-9(14)15;/h7H,2-6H2,1H3,(H,14,15);1H
• InChI Key： QSCTYGKSEVUNOQ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2CN(CC(=O)O)C2)=NC(CCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride

Comprehensive Overview of [3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride (CAS No. 1426290-58-5)

[3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride is a specialized organic compound with a unique molecular structure, combining an azetidine ring and a 1,2,4-oxadiazole moiety. This compound, identified by CAS No. 1426290-58-5, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both heterocyclic and carboxylic acid functional groups makes it a versatile intermediate for synthesizing bioactive molecules.

Researchers are particularly interested in the pharmacological properties of this compound, as its structural features resemble those of known enzyme inhibitors and receptor modulators. The 1,2,4-oxadiazole ring, for instance, is a common pharmacophore in medicinal chemistry, often associated with anti-inflammatory and antimicrobial activities. Meanwhile, the azetidine scaffold is increasingly explored for its role in improving drug bioavailability and metabolic stability. These attributes make [3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics targeting chronic diseases and infectious agents. This compound aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where researchers aim to optimize molecular interactions for enhanced efficacy. Its hydrochloride salt form also improves solubility, a critical factor in drug formulation and delivery.

From a synthetic chemistry perspective, CAS No. 1426290-58-5 exemplifies the growing importance of multi-step organic synthesis in producing high-value intermediates. The compound's propyl-oxadiazole side chain and azetidine-acetic acid backbone require precise control over reaction conditions, highlighting advancements in catalysis and green chemistry. These methodologies are pivotal for reducing environmental impact while maintaining yield and purity.

The compound's potential extends beyond pharmaceuticals. It may also find applications in agrochemicals and material science, where its structural motifs could contribute to the development of biodegradable polymers or crop protection agents. As sustainability becomes a global priority, such multifunctional compounds are increasingly valuable for interdisciplinary research.

For researchers and industry professionals, understanding the spectroscopic properties and stability of [3-(3-Propyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride is essential. Techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity and confirm its structure. These analytical methods ensure compliance with regulatory standards for preclinical studies and industrial-scale production.

In conclusion, CAS No. 1426290-58-5 represents a compelling case study in modern chemical innovation. Its combination of heterocyclic diversity and functional group reactivity positions it at the forefront of drug design and materials engineering. As scientific inquiry continues to explore its full potential, this compound is poised to contribute significantly to advancements in life sciences and sustainable technology.